![molecular formula C13H10F4N2O2 B3070218 4-{[3,5-bis(difluoromethyl)-1H-pyrazol-1-yl]methyl}benzoic acid CAS No. 1001518-88-2](/img/structure/B3070218.png)
4-{[3,5-bis(difluoromethyl)-1H-pyrazol-1-yl]methyl}benzoic acid
Overview
Description
4-{[3,5-bis(difluoromethyl)-1H-pyrazol-1-yl]methyl}benzoic acid, also known as 4-MBA, is a difluoromethylated pyrazol-1-ylmethylbenzoic acid derivative. It is a relatively new compound that is gaining attention from the scientific community due to its potential applications in medicine, biochemistry, and drug development. 4-MBA is a promising compound as it has a wide range of possible uses, from providing an alternative to existing drugs to providing a new treatment option for certain diseases.
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 4-{[3,5-bis(difluoromethyl)-1H-pyrazol-1-yl]methyl}benzoic acid, focusing on six unique applications:
Pharmaceutical Development
4-{[3,5-bis(difluoromethyl)-1H-pyrazol-1-yl]methyl}benzoic acid is being explored for its potential in pharmaceutical development. Its unique structure, featuring difluoromethyl groups, can enhance the metabolic stability and bioavailability of drug candidates. This compound is particularly valuable in the design of anti-inflammatory and anticancer agents due to its ability to interact with specific biological targets .
Agricultural Chemistry
In agricultural chemistry, this compound is investigated for its potential use as a herbicide or pesticide. The difluoromethyl groups can improve the efficacy and environmental stability of agrochemicals. Research is ongoing to determine its effectiveness against various pests and its safety profile for non-target organisms .
Material Science
4-{[3,5-bis(difluoromethyl)-1H-pyrazol-1-yl]methyl}benzoic acid is also studied in material science for its potential applications in creating advanced materials. Its unique chemical properties can be utilized in the synthesis of polymers and other materials with enhanced thermal stability and resistance to degradation. This makes it a candidate for use in high-performance coatings and composites .
Catalysis
The compound is being researched for its role in catalysis, particularly in the development of new catalytic processes for organic synthesis. Its structure allows it to act as a ligand in metal-catalyzed reactions, potentially improving the efficiency and selectivity of these processes. This application is crucial for the development of greener and more sustainable chemical manufacturing methods .
Analytical Chemistry
In analytical chemistry, 4-{[3,5-bis(difluoromethyl)-1H-pyrazol-1-yl]methyl}benzoic acid is used as a standard or reference material. Its well-defined chemical properties make it suitable for calibration and validation of analytical methods, particularly in the detection and quantification of fluorinated compounds. This application is essential for ensuring the accuracy and reliability of analytical results .
Biomedical Research
The compound is also of interest in biomedical research, where it is used to study the interactions of fluorinated molecules with biological systems. Its unique structure allows researchers to investigate the effects of difluoromethyl groups on biological activity and toxicity. This research can lead to the development of new diagnostic tools and therapeutic agents .
properties
IUPAC Name |
4-[[3,5-bis(difluoromethyl)pyrazol-1-yl]methyl]benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10F4N2O2/c14-11(15)9-5-10(12(16)17)19(18-9)6-7-1-3-8(4-2-7)13(20)21/h1-5,11-12H,6H2,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DGHPTFYMFHGEAJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CN2C(=CC(=N2)C(F)F)C(F)F)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10F4N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201174820 |
Source
|
| Record name | 4-[[3,5-Bis(difluoromethyl)-1H-pyrazol-1-yl]methyl]benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201174820 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
302.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-{[3,5-bis(difluoromethyl)-1H-pyrazol-1-yl]methyl}benzoic acid | |
CAS RN |
1001518-88-2 |
Source
|
| Record name | 4-[[3,5-Bis(difluoromethyl)-1H-pyrazol-1-yl]methyl]benzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1001518-88-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-[[3,5-Bis(difluoromethyl)-1H-pyrazol-1-yl]methyl]benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201174820 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![L-Proline, 1-[4-[(5-cyclopropyl-1H-pyrazol-3-yl)amino]pyrrolo[2,1-f][1,2,4]triazin-2-yl]-2-methyl-](/img/structure/B3070157.png)
![2-Methylimidazo[1,2-a]pyridin-6-ol](/img/structure/B3070167.png)
![[4-bromo-3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetic acid](/img/structure/B3070210.png)
![2-[5-methyl-4-nitro-3-(trifluoromethyl)pyrazol-1-yl]acetic Acid](/img/structure/B3070265.png)